N-(4-fluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-tosylpropanamide hydrochloride

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfonyl-N-(2-morpholin-4-ylethyl)propanamide;hydrochloride
• InChI: InChI=1S/C23H26FN3O4S2.ClH/c1-17-5-7-18(8-6-17)33(29,30)16-9-21(28)27(11-10-26-12-14-31-15-13-26)23-25-22-19(24)3-2-4-20(22)32-23;/h2-8H,9-16H2,1H3;1H
• InChI Key: OMKMBBPOIIXTAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)N(CCN2CCOCC2)C3=NC4=C(C=CC=C4S3)F.Cl
• Molecular Formula: C23H27ClFN3O4S2
• Molecular Weight: 528.1 g/mol

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-tosylpropanamide hydrochloride is a useful research compound. Its molecular formula is C23H27ClFN3O4S2 and its molecular weight is 528.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds with structural similarities to the one have been synthesized and evaluated for their antimicrobial activities. For instance, a study reported the synthesis of linezolid-like molecules, revealing that these compounds exhibited good antitubercular activities (Başoğlu et al., 2012). Another research highlighted the antimycobacterial activity of fluorinated benzothiazolo imidazole compounds, suggesting their potential in antimicrobial applications (Sathe et al., 2011).

Structural Characterization and Biological Activities

Studies have also focused on the structural characterization and evaluation of biological activities of related compounds. For example, a research on the synthesis, characterization, and biological activity evaluation of a compound involving 4-fluoro-phenyl and morpholine rings demonstrated remarkable anti-tuberculosis and antimicrobial activities (S.V et al., 2019).

Molecular Docking and Activity Studies

Research into sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline has included molecular docking studies to predict the compounds' affinity and orientation at the active site of enzymes, indicating their antimicrobial potency (Janakiramudu et al., 2017).

Antifungal and Antimicrobial Potency

Another study synthesized novel fluoro-substituted sulphonamide benzothiazole compounds, showing significant antifungal and antimicrobial activities, which underscores the therapeutic potentials of such compounds (Jagtap et al., 2010).